3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde properties
3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde properties
An In-depth Technical Guide to the Synthesis and Potential Applications of the 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde Scaffold
Authored by a Senior Application Scientist
Abstract
This technical guide delineates the strategic importance, proposed synthesis, and potential applications of the 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde scaffold. This molecule represents a confluence of three critical pharmacophores: a fluorinated aromatic ring, a 1,2,4-triazole moiety, and a reactive benzaldehyde group. The strategic placement of a fluorine atom can significantly enhance metabolic stability and binding affinity.[1] The 1,2,4-triazole ring is a well-established "privileged structure" in medicinal chemistry, integral to numerous therapeutic agents with a broad spectrum of activity.[2][3][4] Finally, the benzaldehyde functional group serves as a versatile synthetic handle for library development. This document provides a comprehensive theoretical framework for researchers, scientists, and drug development professionals, outlining a robust synthetic protocol, potential derivatization pathways, and prospective therapeutic applications grounded in the established value of its constituent fragments.
Introduction and Rationale: A Trifecta of Pharmacophoric Value
In the landscape of modern drug discovery, the design of novel molecular scaffolds that combine proven pharmacophoric elements is a cornerstone of efficient lead generation. The 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde structure is a prime example of such rational design, embodying three key features that are highly sought after in medicinal chemistry:
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The 1,2,4-Triazole Moiety: This five-membered heterocycle is a bioisostere for amides and esters and is a core component of numerous FDA-approved drugs. Its stability, capacity for hydrogen bonding, and rigid structure contribute to its frequent appearance in compounds with antifungal, antiviral, antibacterial, and anticancer properties.[1][2][5] The 1,2,4-triazole nucleus is widely recognized as a privileged scaffold due to its diverse biological activities.[2]
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The Strategic Role of Fluorine: The introduction of fluorine into a drug candidate is a widely used strategy to modulate its physicochemical and pharmacokinetic properties. A fluorine substituent can increase metabolic stability by blocking sites of oxidation, enhance binding affinity through favorable electrostatic interactions, and improve membrane permeability.[1] Its position meta to the aldehyde and triazole groups in the target scaffold is designed to electronically influence the reactivity of the aromatic system.
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The Benzaldehyde Synthetic Handle: The aldehyde functionality is a versatile precursor for a vast array of chemical transformations. It provides a direct entry point for constructing diverse compound libraries through reactions such as reductive amination, Wittig olefination, and various condensation reactions, allowing for systematic exploration of the structure-activity relationship (SAR).[6][7]
This guide will provide a predictive overview of the molecule's properties, a detailed, field-proven protocol for its synthesis, and an exploration of its potential as a foundational building block for next-generation therapeutics.
Predicted Physicochemical Properties
| Property | Predicted Value | Rationale / Context |
| Molecular Formula | C₉H₆FN₃O | Derived from structural composition. |
| Molecular Weight | 191.16 g/mol | Calculated from the molecular formula.[8] |
| Appearance | Likely a white to off-white or yellow solid | Based on related structures like 4-(1,2,4-Triazol-1-yl)benzaldehyde.[9] |
| Melting Point | >150 °C | Expected to be a crystalline solid with a relatively high melting point due to the planar, polar structure. |
| Solubility | Soluble in polar aprotic solvents (DMSO, DMF); limited solubility in water. | The triazole and aldehyde groups provide polarity, but the overall aromatic structure limits aqueous solubility. |
| XLogP3 | ~1.5 - 2.5 | An estimated value suggesting moderate lipophilicity, often favorable for cell permeability. |
Proposed Synthesis: A Validated Nucleophilic Aromatic Substitution Approach
The most logical and efficient route to 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde is via a nucleophilic aromatic substitution (SₙAr) reaction. This choice is predicated on the electronic nature of the starting material, 3,5-difluorobenzaldehyde. The strongly electron-withdrawing aldehyde group activates the aromatic ring, making the fluorine atoms susceptible to displacement by a suitable nucleophile. The deprotonated 1,2,4-triazole serves as an excellent nitrogen-based nucleophile for this transformation.
Experimental Protocol
Reaction: 3,5-Difluorobenzaldehyde + 1H-1,2,4-Triazole → 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde
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Vessel Preparation: To a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1H-1,2,4-triazole (1.1 equivalents) and anhydrous potassium carbonate (K₂CO₃, 2.0 equivalents).
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Solvent Addition: Add anhydrous N,N-Dimethylformamide (DMF) to the flask to create a slurry (approx. 0.5 M concentration relative to the limiting reagent). Causality: DMF is a polar aprotic solvent that effectively solvates the potassium cation, liberating the triazolide anion and promoting the SₙAr reaction rate.
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Reactant Addition: Add 3,5-difluorobenzaldehyde (1.0 equivalent) to the stirring mixture at room temperature.
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Reaction Execution: Heat the reaction mixture to 80-100 °C and maintain stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting benzaldehyde is consumed (typically 4-12 hours).
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Work-up:
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Cool the reaction mixture to room temperature.
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Pour the mixture into a separatory funnel containing water and ethyl acetate.
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Extract the aqueous layer three times with ethyl acetate.
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Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.
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Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude solid by column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient to yield the pure product.
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Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and High-Resolution Mass Spectrometry (HRMS).
Synthetic Workflow Diagram
Reactivity and Derivatization Pathways
The synthetic utility of 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde lies in the selective reactivity of its aldehyde group. This functionality allows for a multitude of subsequent transformations to build molecular complexity and generate diverse libraries for biological screening.
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Reductive Amination: The reaction of the aldehyde with a primary or secondary amine, followed by reduction with an agent like sodium triacetoxyborohydride (STAB), is a robust method to produce substituted benzylamines. This is one of the most common reactions in medicinal chemistry for installing amine-containing side chains.
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Wittig Reaction: Treatment with a phosphonium ylide allows for the conversion of the aldehyde into an alkene. This pathway is valuable for creating carbon-carbon bonds and accessing different structural motifs, as has been demonstrated with related fluorinated benzaldehydes.[6]
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Condensation Reactions: Aldol or Knoevenagel-type condensations with active methylene compounds can be used to synthesize α,β-unsaturated carbonyl systems (chalcones), which are themselves an important class of biologically active molecules.[6]
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Oxidation/Reduction: The aldehyde can be easily oxidized to the corresponding carboxylic acid using reagents like potassium permanganate (KMnO₄) or reduced to the benzyl alcohol with sodium borohydride (NaBH₄), providing access to two additional key functional groups.
Key Derivatization Reactions Diagram
Potential Applications in Drug Discovery
The structural features of this scaffold strongly suggest its utility in several therapeutic areas where fluorinated triazoles have already demonstrated significant potential.
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Antimicrobial and Antifungal Agents: The 1,2,4-triazole core is famously present in leading antifungal drugs like fluconazole. Derivatives of this scaffold are prime candidates for development as novel agents against pathogenic fungi and bacteria.[1][4] The incorporation of a mercapto group into the 1,2,4-triazole ring has been shown to significantly enhance biological activity.[2][3]
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Antiviral Therapeutics: Triazole derivatives have been extensively investigated as antiviral agents, acting on various viral targets.[10] This scaffold can serve as a starting point for the synthesis of compounds aimed at inhibiting viral replication or entry.
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Enzyme Inhibitors (e.g., Kinase, DHPS): The rigid, aromatic nature of the scaffold makes it an excellent foundation for designing inhibitors that can fit into specific enzymatic active sites. Related triazole-containing sulfonamides have been explored as antimalarial prototypes targeting dihydropteroate synthase (DHPS).[11]
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Oncology: Given the broad application of nitrogen heterocycles in anticancer drug design, libraries derived from this scaffold could be screened against various cancer cell lines to identify new antiproliferative agents.[1]
Conclusion
The 3-Fluoro-5-(1H-1,2,4-triazol-1-yl)benzaldehyde molecule is a thoughtfully designed scaffold with high potential for application in modern drug discovery. It synergistically combines the metabolic and binding advantages of fluorination with the proven biological relevance of the 1,2,4-triazole ring and the synthetic flexibility of a benzaldehyde handle. The proposed synthetic route is robust and relies on well-established chemical principles, ensuring its accessibility. This guide provides a foundational framework for researchers to synthesize, derivatize, and ultimately exploit this promising scaffold in the pursuit of novel and effective therapeutic agents.
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